4-(4-Amino-3-fluoro-phenoxy)-pyridine-2-carbonitrile

• IUPAC Name: 4-(4-amino-3-fluorophenoxy)pyridine-2-carbonitrile
• InChI: InChI=1S/C12H8FN3O/c13-11-6-9(1-2-12(11)15)17-10-3-4-16-8(5-10)7-14/h1-6H,15H2
• InChI Key: KAYKKXLAOGKTCS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OC2=CC(=NC=C2)C#N)F)N
• Molecular Formula: C12H8FN3O
• Molecular Weight: 229.21 g/mol

Description

4-(4-Amino-3-fluoro-phenoxy)-pyridine-2-carbonitrile is a useful research compound. Its molecular formula is C12H8FN3O and its molecular weight is 229.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

4-(4-Amino-3-fluorophenoxy) pyridine-2-carbonitrile (2G) was prepared by a method analogous to that described for 4-(3-aminophenoxy) pyridine-2-carboxamide (2C), starting from 4-amino-3-fluorophenol and 4-chloro-2-cyanopyridine, MS ES: 230 (M+H)+, calcd 230, RT=2.85 min.

Synthesis routes and methods II

Procedure details

A teflon capped vial was charged with 4-amino-3-fluorophenol (0.291 g, 2.29 mmol) and anhydrous DMF (2.3 mL). The resultant solution was de-gassed in vacuo and backfilled with argon (3×). The vial was treated with sodium tert-butoxide (0.27 g, 2.41 mmol) under argon and quickly capped. The reaction mixture was stirred at RT for 1 h. After addition of 4-chloropicolinonitrile (0.317 g, 2.29 mmol) and K2CO3 (0.174 g, 1.26 mmol), the vial was de-gassed again and heated in a 90° C. oil bath overnight. The reaction mixture was diluted with EtOAc (60 mL) and washed with brine (25 mL). The aqueous phase was back-extracted with EtOAc (50 mL). The combined organic layers were washed with brine (25 mL), dried (MgSO4), concentrated in vacuo and purified by chromatography to afford 4-(4-amino-3-fluorophenoxy)picolinonitrile (0.162 g, 31% yield) as a colorless oil. 1H NMR (DMSO-d6) δ 8.56 (d, J=5.6 Hz, 1H), 7.62 (d, J=2.0 Hz, 1H), 7.14 (dd, J=6.0, 2.8 Hz, 1H), 7.03 (dd, J=11.6, 2.4 Hz, 1H), 6.88-6.77 (m, 2H), 5.25 (s, 2H); MS (ESI) m/z: 230.0 (M+H+).